Cas no 1075701-01-7 (2,3-Difluoro-6-(methoxymethoxy)benzaldehyde)

• Product Name: 2,3-Difluoro-6-(methoxymethoxy)benzaldehyde
• CAS No: 1075701-01-7
• MF: C₉H₈F₂O₃
• MW: 202.154829978943
• MDL: MFCD28977292
• CID: 5078801
• PubChem ID: 134715469
• Update Time: 2026-03-01

2,3-Difluoro-6-(methoxymethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-6-(methoxymethoxy)benzaldehyde
• MFCD28977292
• E94033
• 1075701-01-7
• CS-0193560
• DB-134024

• MDL： MFCD28977292
• Inchi： 1S/C9H8F2O3/c1-13-5-14-8-3-2-7(10)9(11)6(8)4-12/h2-4H,5H2,1H3
• InChI Key： AOJHMDKAPQDKLB-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1C=O)OCOC)F

Computed Properties

• Exact Mass: 202.04415044g/mol
• Monoisotopic Mass: 202.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.5

Additional information on 2,3-Difluoro-6-(methoxymethoxy)benzaldehyde

Research Brief on 2,3-Difluoro-6-(methoxymethoxy)benzaldehyde (CAS: 1075701-01-7) in Chemical Biology and Pharmaceutical Applications

The compound 2,3-Difluoro-6-(methoxymethoxy)benzaldehyde (CAS: 1075701-01-7) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This aromatic aldehyde derivative, characterized by its unique difluoro and methoxymethoxy substituents, demonstrates significant potential in the development of novel bioactive molecules. Recent studies have highlighted its utility in constructing complex molecular architectures for drug discovery programs targeting various therapeutic areas.

Structural analysis reveals that the electron-withdrawing fluorine atoms at the 2- and 3-positions, combined with the protected hydroxyl group (as methoxymethoxy ether) at the 6-position, create a distinctive electronic profile that influences both reactivity and biological interactions. This molecular architecture has been exploited in several synthetic routes to create pharmacologically active compounds, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent medicinal chemistry applications, researchers at multiple institutions have utilized 1075701-01-7 as a building block for the synthesis of novel heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in producing pyrazole and pyrimidine derivatives with promising activity against resistant bacterial strains. The compound's aldehyde functionality serves as a versatile handle for condensation reactions, while the fluorine atoms contribute to enhanced membrane permeability and metabolic stability of the resulting drug candidates.

From a synthetic chemistry perspective, the methoxymethoxy protecting group in 2,3-Difluoro-6-(methoxymethoxy)benzaldehyde offers distinct advantages. Unlike traditional hydroxyl protection strategies, this group provides enhanced stability under various reaction conditions while maintaining straightforward deprotection protocols. Recent process chemistry studies have optimized large-scale production methods for this intermediate, achieving yields exceeding 85% with excellent purity profiles suitable for GMP applications.

Emerging research in chemical biology has explored the compound's potential as a molecular probe. Its ability to selectively modify proteins through Schiff base formation, coupled with the fluorine atoms' utility in ¹⁹F NMR studies, makes it valuable for target identification and mechanism-of-action studies. A 2024 publication in ACS Chemical Biology detailed its application in developing covalent inhibitors for challenging protein targets.

Safety and toxicology assessments of 1075701-01-7 indicate favorable preliminary profiles, with in vitro studies showing minimal cytotoxicity at concentrations typically used in synthetic applications. However, researchers emphasize the need for proper handling due to its aldehyde functionality, recommending standard precautions for reactive carbonyl compounds in laboratory settings.

The pharmaceutical industry's growing interest in fluorinated compounds has significantly increased demand for high-quality 2,3-Difluoro-6-(methoxymethoxy)benzaldehyde. Current market analysis suggests expanding applications in both small molecule drug development and bioconjugation technologies, with several clinical-stage compounds reportedly utilizing this intermediate in their synthetic routes.

Future research directions include exploring its use in fragment-based drug discovery and as a precursor for radiopharmaceuticals. The presence of fluorine atoms offers potential for ¹⁸F labeling, which could enable PET imaging applications. Collaborative efforts between academic and industrial researchers are expected to further elucidate the full potential of this versatile chemical building block in coming years.